Cas no 1234616-40-0 (5-iodo-2,3-dimethyl-2H-indazole)

5-Iodo-2,3-dimethyl-2H-indazole is a halogenated indazole derivative with potential utility in pharmaceutical and agrochemical research. Its structure features an iodine substituent at the 5-position, enhancing reactivity for further functionalization, while the 2,3-dimethyl groups contribute to steric stability. This compound is particularly valuable as a synthetic intermediate in the development of heterocyclic compounds, offering versatility in cross-coupling reactions such as Suzuki or Sonogashira couplings. Its well-defined molecular framework makes it suitable for structure-activity relationship (SAR) studies in medicinal chemistry. High purity and consistent quality ensure reliable performance in experimental applications.

5-iodo-2,3-dimethyl-2H-indazole structure

1234616-40-0 structure

Product Name:5-iodo-2,3-dimethyl-2H-indazole

CAS No:1234616-40-0

MF:C₉H₉IN₂

MW:272.085633993149

CID:2618494

PubChem ID:72207344

Update Time:2025-05-22

5-iodo-2,3-dimethyl-2H-indazole Chemical and Physical Properties

Names and Identifiers

- 5-iodo-2,3-dimethylindazole
- 5-iodo-2,3-dimethyl-2H-indazole
- 2,3-DIMETHYL-5-IODO-2H-INDAZOLE
- CS-0055220
- 1234616-40-0
- P12041
- PB16701
- Inchi： 1S/C9H9IN2/c1-6-8-5-7(10)3-4-9(8)11-12(6)2/h3-5H,1-2H3
- InChI Key： IRUGEMNYJQFNDS-UHFFFAOYSA-N
- SMILES： IC1C=CC2C(C=1)=C(C)N(C)N=2

Computed Properties

Exact Mass: 271.98105Da
Monoisotopic Mass: 271.98105Da
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 12
Rotatable Bond Count: 0
Complexity: 174
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 2.6
Topological Polar Surface Area: 17.8Å²

5-iodo-2,3-dimethyl-2H-indazole Pricemore >>

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